Cas no 1325304-55-9 (tert-butyl 4-(1H-1,2,4-triazol-5-ylcarbonyl)piperazine-1-carboxylate)
tert-butyl 4-(1H-1,2,4-triazol-5-ylcarbonyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-(1H-1,2,4-triazol-5-ylcarbonyl)piperazine-1-carboxylate
- tert-butyl 4-(1H-1,2,4-triazole-5-carbonyl)piperazine-1-carboxylate
- tert-Butyl 4-(1H-1,2,4-triazole-3-carbonyl)piperazine-1-carboxylate
- tert-Butyl4-(1H-1,2,4-triazole-3-carbonyl)piperazine-1-carboxylate
- STL133420
- 4-(1H-[1,2,4]Triazole-3-carbonyl)-piperazine-1-carboxylic acid tert-butyl ester
-
- Inchi: 1S/C12H19N5O3/c1-12(2,3)20-11(19)17-6-4-16(5-7-17)10(18)9-13-8-14-15-9/h8H,4-7H2,1-3H3,(H,13,14,15)
- InChI Key: MJUWDFRKMUKZAH-UHFFFAOYSA-N
- SMILES: O(C(N1CCN(C(C2=NC=NN2)=O)CC1)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 374
- XLogP3: 0.4
- Topological Polar Surface Area: 91.4
tert-butyl 4-(1H-1,2,4-triazol-5-ylcarbonyl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM493909-1g |
tert-Butyl4-(1H-1,2,4-triazole-3-carbonyl)piperazine-1-carboxylate |
1325304-55-9 | 97% | 1g |
$603 | 2024-08-02 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD610243-1g |
tert-Butyl 4-(1H-1,2,4-triazole-3-carbonyl)piperazine-1-carboxylate |
1325304-55-9 | 97% | 1g |
¥4221.0 | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1399692-1g |
Tert-butyl 4-(1H-1,2,4-triazole-3-carbonyl)piperazine-1-carboxylate |
1325304-55-9 | 97% | 1g |
¥6331.00 | 2024-08-09 |
tert-butyl 4-(1H-1,2,4-triazol-5-ylcarbonyl)piperazine-1-carboxylate Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
Additional information on tert-butyl 4-(1H-1,2,4-triazol-5-ylcarbonyl)piperazine-1-carboxylate
tert-butyl 4-(1H-1,2,4-triazol-5-ylcarbonyl)piperazine-1-carboxylate: A Comprehensive Overview
The compound tert-butyl 4-(1H-1,2,4-triazol-5-ylcarbonyl)piperazine-1-carboxylate, identified by the CAS number 1325304-55-9, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a piperazine ring with a triazole moiety and a tert-butyl group. The integration of these functional groups makes it a versatile compound with potential applications in drug design and material science.
Recent studies have highlighted the importance of piperazine-based compounds in medicinal chemistry due to their ability to form hydrogen bonds and their flexibility in accommodating various substituents. The presence of the triazole group further enhances the compound's reactivity and selectivity, making it an attractive candidate for designing bioactive molecules. The tert-butyl group adds bulk to the molecule, potentially influencing its pharmacokinetic properties such as absorption and distribution.
In terms of synthesis, researchers have developed efficient methods to prepare tert-butyl 4-(1H-1,2,4-triazol-5-ylcarbonyl)piperazine-1-carboxylate. One common approach involves the coupling of piperazine derivatives with triazole-containing precursors under mild conditions. This method ensures high yields and maintains the integrity of the functional groups. The use of microwave-assisted synthesis has also been explored to accelerate the reaction process, demonstrating the feasibility of scaling up production for industrial applications.
The compound's biological activity has been a focal point of recent investigations. Studies indicate that tert-butyl 4-(1H-1,2,4-triazol-5-ylcarbonyl)piperazine-1-carboxylate exhibits potent inhibitory effects against certain enzymes implicated in neurodegenerative diseases. Its ability to cross the blood-brain barrier suggests potential utility in developing treatments for conditions such as Alzheimer's disease. Additionally, the compound has shown promise as a lead molecule in anticancer drug discovery due to its selective cytotoxicity against cancer cell lines.
In material science, the compound's unique properties have led to its exploration as a building block for advanced materials. Its ability to form supramolecular assemblies through hydrogen bonding has been leveraged in designing self-healing polymers and stimuli-responsive materials. Researchers have also investigated its use in catalysis, where the triazole group acts as a Lewis acid catalyst in organic transformations.
The environmental impact of synthesizing and using this compound has also garnered attention. Green chemistry principles have been applied to optimize reaction conditions, reducing waste and energy consumption. The development of recyclable catalysts for its synthesis is an active area of research aimed at enhancing sustainability.
In conclusion, tert-butyl 4-(1H-1,2,4-triazol-5-ylcarbonyl)piperazine-1-carboxylate represents a multifaceted compound with diverse applications across various scientific disciplines. Its structural features and reactivity make it an invaluable tool in drug discovery and material innovation. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.
1325304-55-9 (tert-butyl 4-(1H-1,2,4-triazol-5-ylcarbonyl)piperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)